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Compound of Interest

Compound Name: DiOC7(3)

Cat. No.: B1233052 Get Quote

Essential Safety and Handling Guide for
DiOC7(3)
This guide provides crucial safety and logistical information for the handling and disposal of

DiOC7(3) (3,3'-Diheptyloxacarbocyanine iodide), a fluorescent membrane potential probe.

Adherence to these procedures is vital for ensuring the safety of laboratory personnel and the

integrity of experimental outcomes.

Hazard Identification and First Aid
While DiOC7(3) is not classified as a dangerous substance or mixture according to the Globally

Harmonized System (GHS), it is crucial to handle it with care to avoid potential irritation.[1] The

primary routes of exposure are inhalation, skin contact, and eye contact.

First Aid Measures:
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Exposure Route First Aid Procedure

Inhalation

Move the individual to fresh air. If breathing is

difficult or stops, provide artificial respiration.

Seek medical attention if symptoms persist.[1]

Skin Contact

Immediately wash the affected area with soap

and plenty of water while removing

contaminated clothing. If skin irritation occurs,

consult a physician.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, removing contact lenses if

present. Continue rinsing and seek medical

attention if irritation persists.[1]

Ingestion
Do not induce vomiting. Rinse mouth with water

and seek immediate medical advice.

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling DiOC7(3) to minimize

exposure and ensure personal safety.[1]

PPE Category Specific Requirements

Eye/Face Protection

Wear tight-sealing safety goggles.[1] A face

shield is also recommended for additional

protection.[1]

Skin Protection
Wear protective gloves and a lab coat or other

protective clothing.[1]

Respiratory Protection

If working with the powder form or if exposure

limits are exceeded, use a NIOSH/MSHA-

approved respirator.[1] For high airborne

contaminant concentrations, a positive-pressure

supplied air respirator may be necessary.[1]
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Handling and Storage
Proper handling and storage are essential to maintain the chemical's stability and prevent

accidental exposure.

Handling:

Avoid contact with skin, eyes, and clothing.[1]

Do not breathe dust or vapors.[1]

Use in a well-ventilated area, preferably under a chemical fume hood.[1]

Wash hands thoroughly after handling.[1]

Do not eat, drink, or smoke in the work area.[1]

Storage:

Keep the container tightly closed in a dry and well-ventilated place.[1]

Store in a cool environment, and for long-term storage, freeze at temperatures below -15

°C.[2]

Minimize light exposure.[2]

Keep in properly labeled containers.[1]

Spill and Disposal Plan
In the event of a spill, follow these procedures to ensure safe cleanup and disposal.

Spill Cleanup:

Evacuate personnel from the immediate area.

Wear appropriate personal protective equipment as outlined above.[1]

For powder spills, cover with a plastic sheet to minimize dust generation.[1]
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Mechanically take up the spill and place it in a suitable, labeled container for disposal.[1]

Avoid creating dust.[1]

For liquid spills, use an inert absorbent material to contain the spill.[1]

Thoroughly clean the contaminated surface.[1]

Disposal:

Dispose of DiOC7(3) and any contaminated materials in accordance with all applicable

federal, state, and local environmental regulations.

Experimental Workflow
The following diagram illustrates the standard workflow for handling DiOC7(3) from preparation

to disposal, emphasizing safety at each step.
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DiOC7(3) Handling Workflow
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Handling & Use

Cleanup & Disposal

Don PPE

Weigh DiOC7(3) in Fume Hood

Prepare Stock Solution (e.g., in DMSO)
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Transfer to Experiment

Perform Experiment

Decontaminate Glassware & Surfaces

Post-Experiment

Dispose of Waste

Doff PPE

Wash Hands Thoroughly
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Workflow for safe handling of DiOC7(3).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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